Cas no 376592-58-4 (5'-Chloro-2'-hydroxy-3'-nitro-1,1'-biphenyl-3-carboxylic acid)

• Product Name: 5'-Chloro-2'-hydroxy-3'-nitro-1,1'-biphenyl-3-carboxylic acid
• CAS No: 376592-58-4
• MF: C₁₃H₈ClNO₅
• MW: 293.659322738647
• MDL: MFCD13184302
• CID: 1024174
• PubChem ID: 21072412
• Update Time: 2025-06-26

5'-Chloro-2'-hydroxy-3'-nitro-1,1'-biphenyl-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5'-Chloro-2'-hydroxy-3'-nitro-[1,1'-biphenyl]-3-carboxylic acid
• [1,1'-BIPHENYL]-3-CARBOXYLIC ACID, 5'-CHLORO-2'-HYDROXY-3'-NITRO-
• 3-(5-chloro-2-hydroxy-3-nitrophenyl)benzoic acid
• 5'-chloro-2'-hydroxy-3'-nitrobiphenyl-3-carboxylic acid
• 5'-chloro-2'-hydroxy-3'-nitro-(1,1'-biphenyl)-3-carboxylic acid
• C13H8ClNO5
• 5-Chloro-2-hydroxy-3-nitro-(1,1-biphenyl)-3-carboxylic acid
• BCP14188
• 4818AB
• AK101526
• 5'-chloro-2'-hydroxy-3'-nitro-[1,1'
• AX8233065
• A823812
• 3-(5-chloranyl-3-nitro-
• 5'-Chloro-2'-hydroxy-3'-nitro(1,1'-biphenyl)-3-carboxylic acid
• SY024676
• DS-3721
• AKOS016004357
• 376592-58-4
• CS-B0771
• 5'-Chloro-2'-hydroxy-3'-nitro-[1,1'-biphenyl]-3-carboxylicacid
• 5'-Chloro-2'-hydroxy-3'-nitro[1,1'-biphenyl]-3-carboxylic acid
• F11837
• DB-069582
• DTXSID30610510
• 3-(5-chloranyl-3-nitro-2-oxidanyl-phenyl)benzoic acid
• AC-30854
• 5'-Chloro-2'-hydoxy-3'-nitro-(1,1'-biphenyl)-3-Carboxylic acid
• 5 inverted exclamation mark -Chloro-2 inverted exclamation mark -hydroxy-3 inverted exclamation mark -nitrobiphenyl-3-carboxylic Acid
• MFCD13184302
• UNII-LN3AFF6LY4
• AMY804
• SCHEMBL2404465
• LN3AFF6LY4
• 5'-Chloro-2'-hydroxy-3'-nitro-1,1'-biphenyl-3-carboxylic acid

• MDL： MFCD13184302
• Inchi： 1S/C13H8ClNO5/c14-9-5-10(12(16)11(6-9)15(19)20)7-2-1-3-8(4-7)13(17)18/h1-6,16H,(H,17,18)
• InChI Key： PGNTVCRTPYDGRN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=C(C=1)C1C=CC=C(C(=O)O)C=1)O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 293.00900
• Monoisotopic Mass: 293.0091000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 385
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103
• XLogP3: 3.7

Experimental Properties

• Density: 1.549±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 467.4±45.0°C at 760 mmHg
• Solubility: Almost insoluble (0.021 g/l) (25 º C),
• PSA: 103.35000
• LogP: 3.84220

5'-Chloro-2'-hydroxy-3'-nitro-1,1'-biphenyl-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Sealed in dry,Room Temperature

Additional information on 5'-Chloro-2'-hydroxy-3'-nitro-1,1'-biphenyl-3-carboxylic acid

Comprehensive Overview of 5'-Chloro-2'-hydroxy-3'-nitro-1,1'-biphenyl-3-carboxylic acid (CAS No. 376592-58-4)

5'-Chloro-2'-hydroxy-3'-nitro-1,1'-biphenyl-3-carboxylic acid (CAS No. 376592-58-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This biphenyl derivative features a chloro substituent at the 5' position, a hydroxy group at the 2' position, and a nitro group at the 3' position, making it a versatile intermediate for synthesizing more complex molecules. Researchers are particularly interested in its potential applications in drug discovery and material science, where its carboxylic acid functionality allows for further chemical modifications.

The compound's CAS number 376592-58-4 serves as a unique identifier in chemical databases, ensuring precise tracking in scientific literature and patent filings. Its molecular structure, characterized by the biphenyl backbone, is often explored for its electronic properties and binding affinity in biomolecular interactions. Recent studies have highlighted its role in developing antimicrobial agents and enzyme inhibitors, aligning with the growing demand for novel therapeutics in the post-pandemic era. The nitro group and hydroxy group in its structure also contribute to its reactivity, enabling diverse synthetic pathways.

In the context of green chemistry, 5'-Chloro-2'-hydroxy-3'-nitro-1,1'-biphenyl-3-carboxylic acid has been investigated for its compatibility with sustainable synthesis methods. With increasing emphasis on eco-friendly processes, researchers are optimizing its production to minimize waste and energy consumption. The compound's solubility and stability under various conditions are critical factors in these advancements, making it a subject of interest in process chemistry and scale-up studies.

From an analytical chemistry perspective, the compound's spectroscopic properties (e.g., NMR, IR, and mass spectrometry data) are well-documented, facilitating its identification and purity assessment. Its chromatographic behavior in HPLC and GC-MS systems is also a key consideration for quality control in industrial applications. Additionally, the rise of AI-driven drug design has spurred interest in this molecule as a scaffold for virtual screening and molecular docking studies, leveraging its structural features for targeted therapy development.

The agrochemical sector has explored 5'-Chloro-2'-hydroxy-3'-nitro-1,1'-biphenyl-3-carboxylic acid for its potential as a pesticide intermediate, particularly in formulations targeting resistant pests. Its mode of action and environmental degradation profile are under scrutiny to meet stringent regulatory standards. Furthermore, the compound's photophysical properties have sparked interest in optoelectronic materials, such as organic LEDs and sensors, reflecting the interdisciplinary nature of its applications.

In summary, 5'-Chloro-2'-hydroxy-3'-nitro-1,1'-biphenyl-3-carboxylic acid (CAS No. 376592-58-4) is a multifaceted compound with broad relevance in modern chemistry. Its structural complexity and functional groups make it a valuable asset in R&D across pharmaceuticals, agrochemicals, and materials science. As synthetic methodologies and computational tools evolve, this compound is poised to play a pivotal role in addressing contemporary challenges in healthcare and sustainability.